Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Sparfloxacin clinical efficacy randomized
controlled trials

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sparfloxacin

CAS No.: 110871-86-8

Cat. No.: S543639

Efficacy of Sparfloxacin in Community-Acquired
Pneumonia

Study Focus / Patient Treatment Clinical Success
Comparator Population Regimen Rate

Citation

| General CAP (Elderly or prior treatment failure) | 211 hospitalized patients aged >65 years or with prior
antibiotic failure [1] | Sparfloxacin: 400 mg loading dose, then 200 mg/day (10 days total) Comparator:
Amoxycillin 1g tid + Ofloxacin 200 mg bid (10 days) | 91.9% (Sparflexacin) 81.5% (Comparator) | [1] | |
Bacteremic Pneumococcal CAP | 107 adult patients with blood culture-confirmed S. pneumoniae [2] [3] |
Sparfloxacin: 400 mg loading dose, then 200 mg/day (mean 10 days) Comparator: Amoxycillin,
Amoxycillin/Clavulanate, or Erythromycin (mean 10 days) | End of Treatment: 80% (Sparfloxacin) vs.

78% (Comparator) At Follow-up: 79% (Sparfloxacin) vs. 76% (Comparator) | [2] [3] |

Detailed Experimental Protocols

The efficacy data in the table above are derived from rigorous clinical trial designs:
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Study Design for General CAP Trial [1]: This was a prospective, placebo-controlled, double-
blind, randomized study. Patients were assigned to either the sparfloxacin group or the
combination therapy group to minimize bias. The primary outcome was clinical efficacy assessed at
the end of the 10-day treatment period.

Study Design for Bacteremic Pneumococcal Analysis [2] [3]: This was a pooled analysis of four
comparative clinical trials. Success was determined using a composite of clinical assessment,
microbiological eradication, and resolution of radiologic changes.

Dosage Regimen: Across the studies, the sparfloxacin regimen was consistent: a 400 mg loading
dose on the first day, followed by 200 mg once daily [1] [2] [4]. Treatment typically lasted 7 to 14
days, with a mean of 10 days.

Critical Safety and Prescribing Considerations

While effective, the use of sparfloxacin is constrained by its safety profile. The following diagram outlines

the major risks and key drug interactions you must consider.

Sparfloxacin Safety Considerations and Drug Interactions
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¢ Photosensitivity: Sparfloxacin carries a strong risk of phototoxicity. Patients must avoid direct and

artificial sunlight during and for 5 days after treatment, and discontinue use at the first sign of skin
reaction [4] [5].

QTc Prolongation: It is contraindicated in patients with proarrhythmic conditions and those taking
medications known to prolong the QTc interval (e.g., amiodarone, erythromycin, tricyclic
antidepressants) [4] [5].

Other Warnings: Like other fluoroquinolones, sparfloxacin is associated with tendonitis, tendon
rupture, and central nervous system effects such as dizziness [4] [5].
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e Dosage Adjustment: A dosage adjustment is required for patients with renal impairment (CrCl < 50
mL/min) to a regimen of 400 mg loading dose followed by 200 mg every 48 hours [4].

Conclusion for Clinical Practice

In summary, the clinical trial data indicates:

o Efficacy: Sparfloxacin is an effective oral option for treating community-acquired pneumonia,
showing high success rates in broad populations and specifically in bacteremic pneumococcal
disease, with a convenient once-daily dosing regimen [1] [2].

o Safety Profile: Its use is limited by significant safety concerns, particularly photosensitivity and QTc
prolongation, which necessitate careful patient selection and counseling [4] [5].

¢ Place in Therapy: Given its efficacy but notable risks, sparfloxacin may be considered an
alternative for empirical therapy in moderately severe CAP, especially when its specific safety profile
is manageable for the individual patient [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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